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Compound of Interest

Compound Name: Trimethylolpropane

Cat. No.: B046298

Trimethylolpropane: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylolpropane (TMP) is a versatile, trifunctional aliphatic alcohol that serves as a critical
building block in a wide array of chemical syntheses and industrial applications. Its unique
neopentyl structure, characterized by three primary hydroxyl groups, imparts exceptional
stability, weatherability, and chemical resistance to the polymers and esters derived from it.
This in-depth technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and key applications of trimethylolpropane, with a
particular focus on its relevance to researchers, scientists, and professionals in drug
development. Detailed experimental protocols for its synthesis and characterization are
provided, alongside a summary of its toxicological profile.

Chemical Structure and Identification

Trimethylolpropane is systematically named 2-ethyl-2-(hydroxymethyl)propane-1,3-diol. It is a
colorless to white, odorless, crystalline solid at room temperature.[1]

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b046298?utm_src=pdf-interest
https://www.benchchem.com/product/b046298?utm_src=pdf-body
https://www.benchchem.com/product/b046298?utm_src=pdf-body
https://www.benchchem.com/product/b046298?utm_src=pdf-body
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Trimethylolpropane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifiers:
Identifier Value
IUPAC Name 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol[1]
CAS Number 77-99-6[1]
Molecular Formula C6H1403[1]
Molecular Weight 134.17 g/mol

Physicochemical Properties

The physical and chemical properties of trimethylolpropane are summarized in the table
below. Its three primary hydroxyl groups make it readily soluble in polar solvents like water and
ethanol.
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Property Value Reference(s)
Colorless to white crystalline

Appearance _ [1]
solid

Odor Faint [1]

Melting Point 58-60 °C

Boiling Point 295 °C at 760 mmHg

Density 1.089 g/cm3 at 25 °C

Vapor Pressure <0.01 mmHg at 20 °C

Solubility in Water Soluble

Soluble in ethanol, glycerol,
o ) and N,N-dimethylformamide.
Solubility in Organic Solvents )
Insoluble in benzene and

chlorinated hydrocarbons.

pKa ~14.5 (estimated)
LogP (Octanol/Water Partition 047

Coefficient)

Flash Point 171 °C
Autoignition Temperature 385 °C

Synthesis of Trimethylolpropane

The industrial synthesis of trimethylolpropane is a well-established two-step process. The first
step involves the base-catalyzed aldol condensation of n-butyraldehyde with two equivalents of
formaldehyde to form an intermediate aldehyde. This is followed by a Cannizzaro reaction with

an additional equivalent of formaldehyde to yield trimethylolpropane and a formate salt.[1]

Synthesis Workflow
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Synthesis of Trimethylolpropane

Reactants

n-Butyraldehyde Formaldehyde [Base Catalyst (e.g., NaOH))
T

Aldol Condensation Cannizzaro Reaction
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Caption: Workflow for the synthesis of trimethylolpropane.

Experimental Protocol: Laboratory Scale Synthesis

Materials:

n-Butyraldehyde

Formaldehyde (37% aqueous solution)

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCI) for neutralization

Ethyl acetate for extraction
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Anhydrous magnesium sulfate for drying

Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator
Procedure:

e To a 250 mL round-bottom flask, add 37 g (0.45 mol) of 37% formaldehyde solution and 20 g
(0.5 mol) of sodium hydroxide pellets. Stir the mixture until the sodium hydroxide is
dissolved.

e Cool the flask in an ice bath to 10-15 °C.

e Slowly add 18 g (0.25 mol) of n-butyraldehyde to the stirred solution over a period of 30
minutes, maintaining the temperature below 20 °C.

 After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature. Continue stirring for 2 hours.

o Heat the reaction mixture to 60 °C and maintain this temperature for 1 hour.

o Cool the mixture to room temperature and neutralize with concentrated hydrochloric acid to a
pH of 7.

o Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).
o Combine the organic layers and wash with brine (2 x 30 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by vacuum distillation or recrystallization from a
suitable solvent like acetone.
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Characterization of Trimethylolpropane

Nuclear Magnetic Resonance (NMR) Spectroscopy
'H NMR (400 MHz, CDCls):

o Sample Preparation: Dissolve approximately 10-20 mg of trimethylolpropane in 0.6 mL of
deuterated chloroform (CDCls).

e Acquisition Parameters:

Number of scans: 16

[¢]

[¢]

Relaxation delay: 1.0 s

[e]

Pulse width: 9.0 ps

o

Acquisition time: 3.0 s

o Expected Chemical Shifts (d):
o ~3.6 ppm (s, 6H, -CH20H)
o ~1.4 ppm (g, 2H, -CH2CH5s)
o ~0.9 ppm (t, 3H, -CH2CH?3)

o Abroad singlet corresponding to the hydroxyl protons (-OH) may be observed, with its
chemical shift being concentration and temperature-dependent.

13C NMR (100 MHz, CDCls):

o Sample Preparation: Dissolve approximately 50-100 mg of trimethylolpropane in 0.6 mL of
deuterated chloroform (CDCIs).

e Acquisition Parameters:

o Number of scans: 1024
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o Relaxation delay: 2.0 s

o Pulse program: Proton-decoupled

o Expected Chemical Shifts (d):
o ~65 ppm (-CH20H)
o ~45 ppm (-C-)
o ~23 ppm (-CH2CHs)
o ~7 ppm (-CH2CHs)

Fourier-Transform Infrared (FT-IR) Spectroscopy

» Sample Preparation: Prepare a KBr pellet by grinding a small amount of trimethylolpropane
with dry potassium bromide. Alternatively, a spectrum can be obtained from a thin film of the
molten compound between salt plates.

e Analysis Parameters:
o Spectral range: 4000-400 cm—1
o Resolution: 4 cm™
o Number of scans: 32
o Expected Characteristic Peaks (cm~1):
o ~3300 (broad, O-H stretch)
o ~2950-2850 (C-H stretch)
o ~1460 (C-H bend)

o ~1050 (C-O stretch)

Applications of Trimethylolpropane
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The trifunctionality of trimethylolpropane makes it a versatile crosslinking agent and building
block in polymer chemistry.

Industrial Applications

o Alkyd and Polyester Resins: TMP is a key component in the production of alkyd and
polyester resins for coatings and paints, enhancing their hardness, gloss, and durability.

o Polyurethanes: It is used as a chain extender and crosslinker in the synthesis of
polyurethane foams, elastomers, and coatings.

o Synthetic Lubricants: Esters of trimethylolpropane with fatty acids are used as high-
performance synthetic lubricants with excellent thermal and oxidative stability.

o Acrylates and Monomers: Acrylated derivatives of TMP are used as reactive diluents in UV-
curable coatings and inks.

Relevance in Drug Development

While not a therapeutic agent itself, trimethylolpropane and its derivatives have found
applications in drug delivery and formulation due to their biocompatibility and versatile chemical
functionality.

o Excipients: The high purity and low toxicity of certain TMP grades make them suitable as
excipients in pharmaceutical formulations.[2]

o Drug Delivery Systems: Trimethylolpropane-based polymers have been investigated for the
development of drug delivery systems. For instance, functional polyesters synthesized from
trimethylolpropane allyl ether have been used to form nanoparticles for SIRNA delivery.[1]

» Microneedles: Trimethylolpropane triacrylate is used in the fabrication of polymeric
microneedle arrays for transdermal drug delivery, enabling the delivery of drugs like cisplatin.

[1]

Application Workflow
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Applications of Trimethylolpropane
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Caption: Overview of the major applications of trimethylolpropane.

Safety and Toxicology

Trimethylolpropane is generally considered to have low acute toxicity. However, it is important
to handle it with appropriate safety precautions.

Endpoint Result

Acute Oral Toxicity (LD50, rat) > 5000 mg/kg

Skin Irritation Non-irritating to mildly irritating
Eye Irritation Mildly irritating

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild
chi

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.
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e Use in a well-ventilated area or with local exhaust ventilation.
e Avoid breathing dust.

e Wash hands thoroughly after handling.

Conclusion

Trimethylolpropane is a fundamental chemical intermediate with a broad spectrum of
applications, ranging from industrial coatings and lubricants to emerging uses in the
pharmaceutical and drug development sectors. Its unique trifunctional structure provides a
versatile platform for the synthesis of a wide variety of materials with tailored properties. This
guide has provided a detailed overview of its chemical and physical characteristics, established
synthesis and characterization protocols, and highlighted its key applications, offering a
valuable resource for researchers and professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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